Cas no 2158010-49-0 (3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2158010-49-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6452335
• PubChem ID: 165835956
• Update Time: 2025-10-29

3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid
• 2158010-49-0
• EN300-1744114

• Inchi： 1S/C11H18N2O2/c1-8(5-10(14)15)9-6-12-13(7-9)11(2,3)4/h6-8H,5H2,1-4H3,(H,14,15)
• InChI Key： CDHJIPVCCSTDSR-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=NN(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid

3-(1-Tert-butyl-1H-pyrazol-4-yl)butanoic Acid: A Comprehensive Overview

The compound 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid, identified by the CAS number 2158010-49-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically a butanoic acid derivative, and features a pyrazole ring substituted with a tert-butyl group. The structure of this molecule is characterized by its pyrazole moiety, which is a five-membered aromatic ring containing two nitrogen atoms, and the tert-butyl substituent, which imparts steric bulk to the molecule. The butanoic acid group further extends the carbon chain, contributing to the molecule's versatility.

The synthesis of 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. The molecule's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its conformational flexibility and electronic properties.

In terms of applications, 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its pyrazole ring is known to exhibit bioactivity, particularly in modulating enzyme activity and receptor interactions. Recent studies have highlighted its potential as an inhibitor of certain kinases, making it a candidate for anti-cancer drug development. Additionally, the compound has been explored for its anti-inflammatory and antioxidant properties, further broadening its therapeutic potential.

The chemical stability of 3-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid under various conditions has been thoroughly investigated. It demonstrates good stability in neutral and mildly acidic environments but undergoes hydrolysis under strongly basic conditions. This property is crucial for its application in formulations where pH control is essential.

From an environmental perspective, the biodegradability of 3-(1-tert-butyl-1H-pyrazol-4-yli)butanoic acid has been assessed, revealing moderate rates of degradation under aerobic conditions. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-(1-tet-butyl-pyrazol-yli)butanoic acid, with its unique structure and diverse functional groups, continues to be a subject of intense research interest. Its potential applications span across pharmaceuticals, agrochemicals, and specialty chemicals, making it a versatile molecule with significant commercial value.